Cas no 1807070-29-6 (Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate
• CAS No: 1807070-29-6
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4883735
• Update Time: 2025-05-20

Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate

• Inchi： 1S/C10H10F3NO2/c1-5-4-14-6(3-7(15)16-2)8(9(5)11)10(12)13/h4,10H,3H2,1-2H3
• InChI Key： HGLWPHUQSACAFJ-UHFFFAOYSA-N
• SMILES： FC1C(C)=CN=C(CC(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate

Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate: A Comprehensive Overview

Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate, also known by its CAS number 1807070-29-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a fluorine atom, and a methyl group, along with an acetate ester moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in various applications.

The synthesis of Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency and sustainability of its production process. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as cross-coupling reactions or oxidation processes.

One of the most notable features of this compound is its versatility in different chemical environments. The presence of fluorine atoms enhances its stability and reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, where its ability to undergo various transformations plays a crucial role.

In terms of physical properties, Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate exhibits a melting point that is well-suited for use in high-performance materials. Its solubility characteristics make it ideal for formulation into various delivery systems, particularly in the pharmaceutical industry where controlled release mechanisms are critical.

The application of this compound extends beyond traditional chemical sectors. Innovations in nanotechnology have led to its incorporation into nanocomposites, where it contributes to enhanced mechanical and thermal properties. Researchers are actively exploring its potential in drug delivery systems, leveraging its ability to interact with biological systems without adverse effects.

From an environmental standpoint, the development of eco-friendly synthesis pathways for Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate has been a focal point for sustainable chemistry initiatives. By minimizing waste generation and utilizing renewable resources, these methods align with global efforts to reduce ecological footprints.

In conclusion, Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-acetate stands as a testament to the progress in modern chemical research. Its unique structure, combined with cutting-edge synthetic methodologies and diverse applications, positions it as a key player in advancing technological and scientific frontiers.